Cas no 4705-32-2 (Benzene,1,1'-(1,2-ethenediyl)bis[4-ethoxy-)

• Product Name: Benzene,1,1'-(1,2-ethenediyl)bis[4-ethoxy-
• CAS No: 4705-32-2
• MF: C₁₈H₂₀O₂
• MW: 268.350205421448
• CID: 332923
• PubChem ID: 5922614
• Update Time: 2025-04-19

Benzene,1,1'-(1,2-ethenediyl)bis[4-ethoxy- Chemical and Physical Properties

Names and Identifiers

• 1-ethoxy-4-[2-(4-ethoxyphenyl)ethenyl]benzene
• 4705-32-2
• SCHEMBL10623831
• AKOS002313414
• NSC-33455
• Benzene,1,1'-(1,2-ethenediyl)bis[4-ethoxy-
• NSC33455

• Inchi： 1S/C18H20O2/c1-3-19-17-11-7-15(8-12-17)5-6-16-9-13-18(14-10-16)20-4-2/h5-14H,3-4H2,1-2H3/b6-5+
• InChI Key： WPOMWAWPFBPBFK-AATRIKPKSA-N
• SMILES： O(CC)C1C=CC(=CC=1)/C=C/C1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 268.1464
• Monoisotopic Mass: 268.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2
• XLogP3: 4.9

Experimental Properties

• Density: 1.057
• Boiling Point: 416.4°C at 760 mmHg
• Flash Point: 162.5°C
• Refractive Index: 1.595
• PSA: 18.46
• LogP: 4.65440